Cas no 168080-43-1 (1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one)

1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one Properties

Names and Identifiers

• 3H-1,4-Benzodiazepin-3-one,1,2,4,5-tetrahydro-
• 1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one
• 1,4-BENZODIAZEPIN-3-ONE
• 1,2,4,5-Tetrahydro-3
• 2,3,4,5-Tetrahydro-1H-1,4-benzodiazepin-3-one
• 1,2,4,5-Tetrahydro-benzo[e][1,4]diazepin-3-one
• 3H-Benzo[e][1,4]diazepin-3-one
• 1,2,4,5-Tetrahydro-3H-benzo[e][1,4]diazepin-3-one
• 168080-43-1
• 1,2,4,5-tetrahydrobenzo[e]-1,4-diazepin-3-one
• 1,2,4,5-tetrahydro-benzo[e][1,4]diazepin-3-one, AldrichCPR
• SCHEMBL5193435
• YDCUQJVYYWANPZ-UHFFFAOYSA-N
• 1,2,4,5-TETRAHYDRO-1,4-BENZODIAZEPIN-3-ONE
• CS-0067386
• MFCD07784140
• 1,2,4,5-tetrahydrobenzo[e][1,4]diazepin-3-one
• A13047
• AS-38481
• 3H-1,4-Benzodiazepin-3-one, 1,2,4,5-tetrahydro-
• AKOS006286894
• 4,5-Dihydro-1H-benzo[e][1,4]diazepin-3(2H)-one
• DTXSID80625179
• FT-0674964
• 2,3,4,5-Tetrahydro-1H-1,4-benzodiazepin-3-one;
• 1,2,4,5-tetrahydro-3h-1,4-benzodiazepin-3-one
• +Expand

• MDL： MFCD07784140
• InChIKey： YDCUQJVYYWANPZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N2O/c12-9-6-10-8-4-2-1-3-7(8)5-11-9/h1-4,10H,5-6H2,(H,11,12)
• SMILES： O=C1NCC2=CC=CC=C2NC1

Computed Properties

• Exact Mass: 162.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.079
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• LogP: 1.19510
• PSA: 41.13000
• Refractive Index: 1.421
• Boiling Point: 436.7°Cat760mmHg
• Flash Point: 210.4°C
• Color/Form: Yellow to Brown Solid
• Density: 1.137

1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one Security Information

• Hazard Statement： H302
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%